4-(3-Fluoro-2-methylphenyl)-2-nitrophenol, 95%
Overview
Description
4-(3-Fluoro-2-methylphenyl)-2-nitrophenol, 95% (also known as 4-F2M-2NP) is a phenolic compound that has been used in scientific research for a variety of applications. It has been found to have a wide range of biochemical and physiological effects, and is used in lab experiments to study the mechanism of action of certain compounds.
Scientific Research Applications
4-F2M-2NP has been used in scientific research for a variety of applications. It is used in the study of the mechanism of action of certain compounds, as well as in the study of the biochemical and physiological effects of certain compounds. It is also used as a reagent in the synthesis of other compounds, and as an inhibitor of certain enzymes.
Mechanism of Action
The mechanism of action of 4-F2M-2NP is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, and that it may also interact with certain receptors in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-F2M-2NP are not yet fully understood. However, it has been found to inhibit certain enzymes, and to interact with certain receptors in the body. It has also been found to have an anti-inflammatory effect, and to have an effect on the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
The major advantage of using 4-F2M-2NP in lab experiments is its ability to inhibit certain enzymes and interact with certain receptors in the body. This makes it a useful tool for studying the mechanism of action of certain compounds. However, the compound can be toxic if used in large quantities, and it can also cause skin irritation.
Future Directions
There are a number of potential future directions for 4-F2M-2NP. These include further research into its mechanism of action and its biochemical and physiological effects, as well as research into its potential uses as an anti-inflammatory agent, an enzyme inhibitor, and a drug delivery system. Additionally, further research into its potential applications in the synthesis of other compounds and its potential use as a reagent in lab experiments could be beneficial. Finally, further research into its potential toxicity and skin irritation could help to inform its safe use in lab experiments.
Synthesis Methods
4-F2M-2NP is synthesized by the reaction of 3-fluoro-2-methylphenol and 2-nitrophenol in the presence of a strong base such as potassium hydroxide or sodium hydroxide. The reaction is carried out in an aqueous medium at an elevated temperature of 80°C for 1-2 hours. The reaction mixture is then cooled to room temperature and the product is isolated by filtration.
properties
IUPAC Name |
4-(3-fluoro-2-methylphenyl)-2-nitrophenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c1-8-10(3-2-4-11(8)14)9-5-6-13(16)12(7-9)15(17)18/h2-7,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLOLLMCCGUXQNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C2=CC(=C(C=C2)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80686240 |
Source
|
| Record name | 3'-Fluoro-2'-methyl-3-nitro[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80686240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Fluoro-2-methylphenyl)-2-nitrophenol | |
CAS RN |
1261956-64-2 |
Source
|
| Record name | [1,1′-Biphenyl]-4-ol, 3′-fluoro-2′-methyl-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261956-64-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Fluoro-2'-methyl-3-nitro[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80686240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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